Cas no 96-19-5 (1,2,3-Trichloropropene)

1,2,3-Trichloropropene is a chlorinated organic compound with the molecular formula C₃H₃Cl₃. It is a versatile intermediate in chemical synthesis, particularly in the production of agrochemicals, pharmaceuticals, and specialty chemicals. The compound's high reactivity, attributed to its trichlorinated structure, makes it valuable for selective functionalization reactions. It is also used as a solvent and in polymer applications due to its stability and solvation properties. Proper handling is essential due to its potential toxicity and flammability. Its well-defined chemical properties and consistent purity ensure reliable performance in industrial processes. Storage should be in a cool, dry, and well-ventilated area to maintain stability.
1,2,3-Trichloropropene structure
1,2,3-Trichloropropene structure
Product Name:1,2,3-Trichloropropene
CAS No:96-19-5
MF:C3H3Cl3
MW:145.41491818428
MDL:MFCD01696328
CID:81788
PubChem ID:5370144
Update Time:2025-06-06

1,2,3-Trichloropropene Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-trichloropropene
    • Trichloropropene
    • 1,2,3-Trichloropropene (cis- and trans- mixture)
    • 1.2.3-Trichloropropene
    • (Z),(E)-1,2,3-trichloro-1-propene
    • 1,2,3-trichlor-1-propene
    • 1,2,3-trichloro-1-propen
    • 1,2,3-Trichloro-1-propene
    • 1,2,3-trichloro-propen
    • 1,2,3-trichloro-propene
    • 1,2,3-trichloropropylene
    • 1,2,3-Trichlor-propen
    • 1,2,3-Trichlor-propen-(1)
    • 1,2,3-trichroro-1-propene
    • Propene,1,2,3-trichloro
    • 1,2,3-trichloroprop-1-ene
    • 1-Propene, 1,2,3-trichloro-
    • (Z)-1,2,3-trichloroprop-1-ene
    • 1,2,3-trichloropropyl
    • HIILBTHBHCLUER-UHFFFAOYSA-N
    • 1,2,3-Trichloropropene(cis-andtrans-mixture)
    • 1-Propene,1,2,3-trichloro-, (E)- (9CI)
    • 2586
    • 1,2,3-Trichloro-1-propene (ACI)
    • Propene, 1,2,3-trichloro- (6CI, 7CI, 8CI)
    • 2,3-Dichloroallyl chloride
    • NSC 164001
    • 1,2,3-Trichloropropene
    • MDL: MFCD01696328
    • Inchi: 1S/C3H3Cl3/c4-1-3(6)2-5/h1H,2H2
    • InChI Key: HIILBTHBHCLUER-UHFFFAOYSA-N
    • SMILES: ClC=C(CCl)Cl

Computed Properties

  • Exact Mass: 143.93000
  • Monoisotopic Mass: 143.93
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 57.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1,43 g/cm3
  • Melting Point: -30°C (estimate)
  • Boiling Point: 145°C
  • Flash Point: 82°C
  • Refractive Index: 1.5000-1.5020
  • PSA: 0.00000
  • LogP: 2.54420
  • Solubility: Insoluble in water. Soluble in ethanol \ chloroform

1,2,3-Trichloropropene Security Information

1,2,3-Trichloropropene Customs Data

  • HS CODE:2903299090
  • Customs Data:

    China Customs Code:

    2903299090

    Overview:

    HS: 2903299090. Unsaturated chlorinated derivatives of other acyclic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903299090 other unsaturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1,2,3-Trichloropropene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1,2,3-Trichloropropene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: 1-Piperazineethanamine, N,N,4-triethyl-, compd. with (chloromethyl)benzene (1:1) Solvents: Water
Reference
Catalytic action of polybasic tertiary polyamines in dehydrochlorination of tetrachloropropane
Zagudullin, R. N.; Kurgaeva, S. N., Khimicheskaya Promyshlennost Segodnya, 2004, (4), 18-21

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  1.5 h, 75 - 80 °C; 1 h, 75 - 80 °C
Reference
Production process of 1,1,2,3-tetrachloropropene
, China, , ,

Production Method 3

Reaction Conditions
Reference
Preparation of 1,2,3-trichloropropylene
, USSR, , ,

Production Method 4

Reaction Conditions
Reference
Selective halogenation of 1,2-dihalopropenes
, United States, , ,

Production Method 5

Reaction Conditions
Reference
Polyhaloalkenes
, France, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium chloride Solvents: Water ;  > 1 min, rt → 80 °C; 180 min, 80 °C
Reference
Process for the production of chlorinated propenes
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 rt → 120 °C
Reference
Process for the production of chlorinated propanes and/or propenes
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Catalysts: Carbon ,  Iron chloride (FeCl3) ;  rt → 200 °C
Reference
Method for producing 2,3,3,3-tetrafluoropropene from 2-fluoro-1,1,3-trichloro-1-propene
, United States, , ,

Production Method 9

Reaction Conditions
Reference
Chlorination of 2,3-dichloropropylene
Revyakina, N. V.; Zabrodina, T. I.; Rodova, R. M.; Evstigneev, O. V.; Levanova, I. B.; et al, Khimicheskaya Promyshlennost (Moscow, 1989, (6), 421-3

Production Method 10

Reaction Conditions
Reference
Manufacture of 1,1,2,3-tetrachloropropene as a starting material for the production of triallate herbicide
Treger, Yu. A.; Sirovskii, F. S.; Berlin, E. R.; Velichko, S. M.; Zanaveskin, L. N., Khimicheskaya Promyshlennost (Moscow, 1987, (7), 393-7

Production Method 11

Reaction Conditions
Reference
Studies on the elimination reactions of polyhalopropanes under microwave irradiation conditions
Li, Wenbo; Bai, Lin; Wang, Jinxian, Xibei Shifan Daxue Xuebao, 1999, 35(1), 94-95

Production Method 12

Reaction Conditions
Reference
Study of the mixed herbicide of diallate and triallate. Part II. A new synthesis of 1,2,3-trichloropropene and 1,1,2,3-tetrachloropropene
Wang, Jinxian, Gansu Shida Xuebao, 1981, (1), 20-9

Production Method 13

Reaction Conditions
Reference
Elimination reactions of polyhalopropanes under emulsion catalytic conditions to give halopropenes
Wang, Chin Hsien, Synthesis, 1982, (6), 494-6

Production Method 14

Reaction Conditions
Reference
Herbicidal diallate-triallate mixtures. Part II. A new syhthesis of 1,2,3-trichloropropene and 1,1,2,3-tetrachloropropene
Wang, Jin-Xian, Gaodeng Xuexiao Huaxue Xuebao, 1981, 2(1), 127-30

Production Method 15

Reaction Conditions
Reference
1,1,2,3-Tetrachloropropene from 1,2,3-trichloropropane
, United States, , ,

Production Method 16

Reaction Conditions
Reference
Nitromethane as an outer nucleophile in reactions of haloalkenes with chlorine
Bodrikov, I. V.; Rabinovich, M. I.; Korchagina, G. A.; Smolyan, Z. S., Zhurnal Organicheskoi Khimii, 1973, 9(5),

Production Method 17

Reaction Conditions
Reference
Selective chlorination of 2,3-dichloropropene with tert-butyl hypochlorite
Roberts, Reginald Francis Jr., Industrial & Engineering Chemistry Product Research and Development, 1969, 8(4), 460-2

Production Method 18

Reaction Conditions
Reference
Chlorinated hydrocarbons and olefins
, Federal Republic of Germany, , ,

Production Method 19

Reaction Conditions
1.1 Reagents: Chlorine ;  313 - 323 K
Reference
Liquid-phase chlorination of chloro olefins
Levanova, S. V.; Strizhakova, Yu. A.; Sokolov, A. B.; Aseev, E. V.; Lapidus, A. L., Khimicheskaya Tekhnologiya (Moscow, 2003, (1), 11-16

1,2,3-Trichloropropene Raw materials

1,2,3-Trichloropropene Preparation Products

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